Cas no 264209-16-7 (5-cyclopentyl-1H-pyrazol-3-amine)

5-Cyclopentyl-1H-pyrazol-3-amine is a heterocyclic amine compound featuring a pyrazole core substituted with a cyclopentyl group at the 5-position and an amine group at the 3-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of biologically active molecules. Its rigid cyclopentyl moiety enhances steric and electronic properties, potentially improving binding affinity in target interactions. The compound’s stability and well-defined reactivity profile make it suitable for further functionalization, enabling the synthesis of diverse derivatives. High purity and consistent quality ensure reliable performance in research and industrial applications.
5-cyclopentyl-1H-pyrazol-3-amine structure
264209-16-7 structure
Product Name:5-cyclopentyl-1H-pyrazol-3-amine
CAS No:264209-16-7
MF:C8H13N3
MW:151.208921194077
MDL:MFCD04115105
CID:247646
PubChem ID:22176827
Update Time:2025-06-07

5-cyclopentyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclopentyl-1H-pyrazol-5-amine
    • 1H-Pyrazol-3-amine,5-cyclopentyl-
    • 3-Amino-5-cyclopentyl-2H-pyrazole
    • 5-cyclopentyl-1H-pyrazol-3-amine
    • 5-CYCLOPENTYL-2H-PYRAZOL-3-YLAMINE,
    • 1H-Pyrazol-3-amine,5-cyclopentyl
    • 3-cyclopentyl-1H-pyrazole-5-amine
    • 5-cyclopentyl-2H-pyrazol-3-amine
    • 1H-Pyrazol-3-amine, 5-cyclopentyl-
    • 5-CYCLOPENTYL-2H-PYRAZOL-3-YLAMINE
    • 3-amino-5-cyclopentyl pyrazole
    • PXEDPQCHOFQXCW-UHFFFAOYSA-N
    • 3-Amino-5-cyclopentyl-1H-pyrazole
    • 2354AB
    • STL301721
    • 5-(Cyclopentyl)-1H-pyrazol-3-amine
    • AB19623
    • K
    • P10885
    • A818434
    • MFCD04115105
    • AMY21501
    • EN300-80644
    • DTXSID70623260
    • SCHEMBL1593290
    • CS-0050502
    • AKOS009236913
    • 264209-16-7
    • Z1689375246
    • FT-0692139
    • AS-48401
    • SY097133
    • F30732
    • AKOS015900757
    • DB-067627
    • MDL： MFCD04115105
    • Inchi： 1S/C8H13N3/c9-8-5-7(10-11-8)6-3-1-2-4-6/h5-6H,1-4H2,(H3,9,10,11)
    • InChI Key： PXEDPQCHOFQXCW-UHFFFAOYSA-N
    • SMILES： N1C(=CC(N)=N1)C1CCCC1

Computed Properties

  • Exact Mass: 151.11100
  • Monoisotopic Mass: 151.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.193
  • Boiling Point: 373.5°Cat760mmHg
  • Flash Point: 207.5°C
  • Refractive Index: 1.616
  • PSA: 54.70000
  • LogP: 2.23070

5-cyclopentyl-1H-pyrazol-3-amine Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-cyclopentyl-1H-pyrazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM129618-1g
3-cyclopentyl-1H-pyrazol-5-amine
 264209-16-7 95+%
1g
 $621 2021-08-05
Chemenu
CM129618-5g
3-cyclopentyl-1H-pyrazol-5-amine
 264209-16-7 95+%
5g
 $1866 2021-08-05
Chemenu
CM129618-250mg
3-cyclopentyl-1H-pyrazol-5-amine
 264209-16-7 95%+
250mg
 $*** 2023-03-29
Chemenu
CM129618-1g
3-cyclopentyl-1H-pyrazol-5-amine
 264209-16-7 95%+
1g
 $*** 2023-03-29
Chemenu
CM129618-5g
3-cyclopentyl-1H-pyrazol-5-amine
 264209-16-7 95%+
5g
 $*** 2023-03-29
abcr
AB461530-1 g
3-Cyclopentyl-1H-pyrazol-5-amine
 264209-16-7
1g
 €405.00 2022-03-01
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
68R0047-1g
3-Amino-5-cyclopentyl-2H-pyrazole
 264209-16-7 96%
1g
 2120.11CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
68R0047-5g
3-Amino-5-cyclopentyl-2H-pyrazole
 264209-16-7 96%
5g
 6360.32CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
68R0047-25g
3-Amino-5-cyclopentyl-2H-pyrazole
 264209-16-7 96%
25g
 24508.43CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
68R0047-500mg
3-Amino-5-cyclopentyl-2H-pyrazole
 264209-16-7 96%
500mg
 1484.07CNY 2021-05-08

5-cyclopentyl-1H-pyrazol-3-amine Production Method

Production Method 1

95882-33-0 95882-33-0
264209-16-7 264209-16-7
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  2.5 h, rt → reflux
Reference
Aurora kinase inhibitors
, World Intellectual Property Organization, , ,

Production Method 2

95882-33-0 95882-33-0
264209-16-7 264209-16-7
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  4 h, 90 °C
Reference
Preparation of phenylpyridine derivatives for treatment of an autoimmune disease or cancer
, Korea, , ,

5-cyclopentyl-1H-pyrazol-3-amine Raw materials

5-cyclopentyl-1H-pyrazol-3-amine Preparation Products

5-cyclopentyl-1H-pyrazol-3-amine Related Literature

264209-16-7 (5-cyclopentyl-1H-pyrazol-3-amine) Related Products

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.